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Compound of Interest

Compound Name: 5,6-Dihydrothymidine

Cat. No.: B1329944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of 5,6-Dihydrothymidine, a crucial

molecule in the study of DNA damage and repair. This document outlines its fundamental

molecular properties, detailed experimental protocols for its synthesis, and its role within key

biological pathways.

Core Molecular Data
5,6-Dihydrothymidine is a pyrimidine 2'-deoxyribonucleoside, structurally related to thymidine.

Its core quantitative data is summarized below for easy reference.

Property Value Source

Molecular Formula C10H16N2O5 [1][2]

Molecular Weight 244.24 g/mol [1][2]

Exact Mass 244.10592162 Da [1][2]

IUPAC Name

1-[(2R,4S,5R)-4-hydroxy-5-

(hydroxymethyl)oxolan-2-yl]-5-

methyl-1,3-diazinane-2,4-dione

[1]

Synonyms
Dihydrothymidine, 5,6-Dihydro-

2'-deoxy-5-methyluridine
[1][2]
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Logical Relationship: From Thymidine to 5,6-
Dihydrothymidine
The structural relationship between thymidine and 5,6-Dihydrothymidine is defined by the

reduction of the 5,6 double bond in the pyrimidine ring of thymidine. This conversion is a critical

step in thymine metabolism and can also occur as a result of DNA damage.
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Caption: Conversion of Thymidine to 5,6-Dihydrothymidine.

Experimental Protocols
The synthesis of 5,6-Dihydrothymidine is a critical process for researchers studying its

biological effects. Below are summaries of key experimental methodologies.

Synthesis of 5,6-Dihydrothymidine via Catalytic
Hydrogenation
A common method for the synthesis of 5,6-Dihydrothymidine involves the catalytic

hydrogenation of thymidine. This process reduces the 5,6-double bond of the pyrimidine ring.

Experimental Workflow:
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Workflow for Catalytic Hydrogenation of Thymidine
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Caption: Catalytic hydrogenation workflow for 5,6-Dihydrothymidine synthesis.[3]
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Detailed Steps:

Reaction Setup: Thymidine is dissolved in a suitable solvent, such as a water/methanol

mixture.[3]

Catalyst Addition: A catalyst, typically rhodium on alumina, is added to the solution.[3]

Hydrogenation: The reaction mixture is exposed to hydrogen gas and stirred at room

temperature for several hours.[3]

Work-up and Purification: The catalyst is removed by filtration. The solvent is then

evaporated, and the resulting product is purified using techniques like column

chromatography to yield 5,6-Dihydrothymidine.

Incorporation into Oligonucleotides
The study of DNA containing 5,6-Dihydrothymidine requires its incorporation into synthetic

DNA fragments. This is often achieved using phosphoramidite chemistry.

Key Considerations:

The modified base is unstable under the standard deprotection conditions used in

oligonucleotide synthesis.[1]

Special protecting groups are required for the successful incorporation of 5,6-
dihydrothymidine phosphoramidite into oligonucleotides.[1]

The presence of the intact modified base in the final oligonucleotide is typically confirmed by

mass spectrometry.[1][4]

Signaling and Metabolic Pathways
5,6-Dihydrothymidine and its nucleobase, 5,6-dihydrothymine, are involved in critical cellular

processes, particularly DNA repair and pyrimidine metabolism.

Role in Base Excision Repair
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5,6-dihydrothymine is a form of DNA damage that can be induced by ionizing radiation. Its

presence in DNA can impair the base excision repair (BER) pathway. Specifically, a persistent

5,6-dihydrothymine lesion can reduce the efficiency of rejoining an opposing abasic (AP) site or

a single-strand break (SSB).[5] This impairment particularly affects the activity of DNA

polymerase beta and the ligation step.[5] The presence of 5,6-dihydrothymine may lead to a

greater reliance on the long-patch base excision repair pathway.[5]

Thymine Metabolism
5,6-dihydrothymine is a key intermediate in the catabolic pathway of thymine. This metabolic

process breaks down thymine into beta-alanine.

Thymine Catabolic Pathway

Thymine

5,6-Dihydrothymine

Dihydropyrimidine
Dehydrogenase

N-Carbamyl-β-aminoisobutyrate

Dihydropyrimidinase

β-Aminoisobutyrate

β-Ureidopropionase

Click to download full resolution via product page

Caption: Metabolic pathway of thymine degradation.[6]

This pathway is crucial for the clearance of pyrimidines. Deficiencies in the enzymes involved,

such as dihydropyrimidine dehydrogenase, can lead to the accumulation of 5,6-dihydrothymine
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and other intermediates, resulting in metabolic disorders.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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